Cas no 1879355-73-3 (4-Thiazolecarboxylic acid, 2-[[1-(1-methylethyl)-2-propyn-1-yl]amino]-)

• Product Name: 4-Thiazolecarboxylic acid, 2-[[1-(1-methylethyl)-2-propyn-1-yl]amino]-
• CAS No: 1879355-73-3
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 6526033
• PubChem ID: 131098912
• Update Time: 2025-11-02

4-Thiazolecarboxylic acid, 2-[[1-(1-methylethyl)-2-propyn-1-yl]amino]- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-[[1-(1-methylethyl)-2-propyn-1-yl]amino]-

• Inchi： 1S/C10H12N2O2S/c1-4-7(6(2)3)11-10-12-8(5-15-10)9(13)14/h1,5-7H,2-3H3,(H,11,12)(H,13,14)
• InChI Key： ZEJLHIHIMFOYPJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(O)=O)N=C1NC(C(C)C)C#C

Experimental Properties

• Density: 1.310±0.06 g/cm3(Predicted)
• Boiling Point: 373.2±48.0 °C(Predicted)
• pka: 1.15±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-Thiazolecarboxylic acid, 2-[[1-(1-methylethyl)-2-propyn-1-yl]amino]-

Comprehensive Overview of 4-Thiazolecarboxylic acid, 2-[[1-(1-methylethyl)-2-propyn-1-yl]amino]- (CAS No. 1879355-73-3)

4-Thiazolecarboxylic acid, 2-[[1-(1-methylethyl)-2-propyn-1-yl]amino]- (CAS No. 1879355-73-3) is a specialized organic compound featuring a thiazole core structure, which is widely recognized for its versatility in pharmaceutical and agrochemical applications. The compound's unique 2-[[1-(1-methylethyl)-2-propyn-1-yl]amino] substituent enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this molecule due to its potential role in drug discovery and material science.

The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen, is a key structural motif in many bioactive molecules. This compound's carboxylic acid functional group further expands its utility, enabling conjugation with other molecules to form esters, amides, or salts. With the growing demand for heterocyclic compounds in medicinal chemistry, 4-Thiazolecarboxylic acid, 2-[[1-(1-methylethyl)-2-propyn-1-yl]amino]- has garnered attention for its potential to modulate biological targets, such as enzymes or receptors.

Recent trends in green chemistry have also highlighted the importance of sustainable synthesis methods for compounds like 4-Thiazolecarboxylic acid, 2-[[1-(1-methylethyl)-2-propyn-1-yl]amino]-. Researchers are exploring catalytic processes and solvent-free reactions to minimize environmental impact while maintaining high yields. This aligns with the broader industry shift toward eco-friendly chemical production, a topic frequently searched by professionals seeking innovative solutions.

In the context of drug development, this compound's structural features suggest potential applications in designing small-molecule inhibitors or proteolysis-targeting chimeras (PROTACs). Its propynyl group may facilitate click chemistry, a technique widely used in bioconjugation and labeling. Such applications are particularly relevant to the pharmaceutical industry, where precision and efficiency are paramount.

From an analytical perspective, 4-Thiazolecarboxylic acid, 2-[[1-(1-methylethyl)-2-propyn-1-yl]amino]- can be characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, critical for research and industrial use. The compound's CAS No. 1879355-73-3 serves as a unique identifier, facilitating accurate database searches and regulatory compliance.

As the scientific community continues to explore heterocyclic chemistry, compounds like 4-Thiazolecarboxylic acid, 2-[[1-(1-methylethyl)-2-propyn-1-yl]amino]- will remain at the forefront of innovation. Its combination of a thiazole scaffold and reactive functional groups offers endless possibilities for customization, meeting the evolving needs of life sciences and material engineering.